molecular formula C8H7F3O3S B1351069 1-(Methylsulfonyl)-4-(trifluoromethoxy)benzene CAS No. 87750-51-4

1-(Methylsulfonyl)-4-(trifluoromethoxy)benzene

Cat. No.: B1351069
CAS No.: 87750-51-4
M. Wt: 240.2 g/mol
InChI Key: FNXVEILQGNGZNE-UHFFFAOYSA-N
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Description

1-(Methylsulfonyl)-4-(trifluoromethoxy)benzene is a useful research compound. Its molecular formula is C8H7F3O3S and its molecular weight is 240.2 g/mol. The purity is usually 95%.
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Scientific Research Applications

Solubility and Thermodynamics

The solubility of 1-methyl-4-(methylsulfonyl)benzene, a close analogue to 1-(Methylsulfonyl)-4-(trifluoromethoxy)benzene, has been studied in various organic solvents. These studies are crucial for understanding its physical and chemical properties, which are essential in designing purification processes for this compound. The solubility data, along with thermodynamic functions, provide insights into the mixing properties of this compound in different solvents, indicating spontaneous and favorable mixing processes (Xu et al., 2016).

Chemical Synthesis and Optimization

An efficient continuous-flow process for the selective nitration of 1-methyl-4-(methylsulfonyl)benzene demonstrates the compound's potential in chemical synthesis. This process yields high product purity and offers a reduced residence time, significantly decreasing the formation of byproducts (Yu et al., 2016).

Electrophilic Cyclialkylative Ring Closure

In superacidic media, reactions involving benzene and cyclic ethers, including trifluoromethanesulfonic acid (TFSA), have been explored. These reactions lead to the formation of phenyl-substituted compounds and bicyclic compounds, suggesting potential applications in organic synthesis and the development of new chemical entities (Molnár et al., 2003).

New Synthetic Approaches

The reactivity of 1-(methylthio)acetone with different nitriles in the presence of triflic anhydride has been studied, leading to the formation of 2-substituted 5-methyl-4-methylthio-1,3-oxazoles. This research opens up new avenues for synthetic chemistry, particularly in the formation of oxazoles (Herrera et al., 2006).

Molecular Structure and Characterization

The study of the molecular structure and characterization of various derivatives and related compounds of this compound provides a deep understanding of their chemical behavior. This includes X-ray crystallography, NMR studies, and computational analysis to understand molecular interactions and stability (Qian et al., 2012).

Properties

IUPAC Name

1-methylsulfonyl-4-(trifluoromethoxy)benzene
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InChI

InChI=1S/C8H7F3O3S/c1-15(12,13)7-4-2-6(3-5-7)14-8(9,10)11/h2-5H,1H3
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InChI Key

FNXVEILQGNGZNE-UHFFFAOYSA-N
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Canonical SMILES

CS(=O)(=O)C1=CC=C(C=C1)OC(F)(F)F
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Molecular Formula

C8H7F3O3S
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DSSTOX Substance ID

DTXSID90380484
Record name 1-(Methanesulfonyl)-4-(trifluoromethoxy)benzene
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Molecular Weight

240.20 g/mol
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CAS No.

87750-51-4
Record name 1-(Methanesulfonyl)-4-(trifluoromethoxy)benzene
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